Cas no 93748-13-1 (2-(3,4-Dimethylphenyl)-2-methylpropanoic acid)

2-(3,4-Dimethylphenyl)-2-methylpropanoic acid is a substituted phenylpropanoic acid derivative characterized by its distinct molecular structure featuring dimethylphenyl and methylpropanoic acid moieties. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for more complex molecules. Its sterically hindered aromatic system may influence reactivity and selectivity in chemical transformations. The presence of both aromatic and carboxylic acid functional groups offers versatility in derivatization, making it useful for applications such as ligand design or intermediate synthesis. The compound's defined structure and purity are critical for reproducible results in research settings. Proper handling precautions should be observed due to the reactive carboxylic acid group.

2-(3,4-Dimethylphenyl)-2-methylpropanoic acid structure

93748-13-1 structure

Product Name:2-(3,4-Dimethylphenyl)-2-methylpropanoic acid

CAS No:93748-13-1

MF:C₁₂H₁₆O₂

MW:192.254243850708

CID:5714874

PubChem ID:62548339

Update Time:2025-09-27

2-(3,4-Dimethylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- AKOS011839262
- 93748-13-1
- 2-(3,4-dimethylphenyl)-2-methylpropanoicacid
- SCHEMBL10228100
- 2-(3,4-dimethylphenyl)-2-methylpropanoic acid
- EN300-1137888
- Benzeneacetic acid, α,α,3,4-tetramethyl-
- 2-(3,4-Dimethylphenyl)-2-methylpropanoic acid
- Inchi： 1S/C12H16O2/c1-8-5-6-10(7-9(8)2)12(3,4)11(13)14/h5-7H,1-4H3,(H,13,14)
- InChI Key： KPRFJIAHMMNMKP-UHFFFAOYSA-N
- SMILES： C(C1C=CC(C)=C(C)C=1)(C)(C)C(=O)O

Computed Properties

Exact Mass: 192.115029749g/mol
Monoisotopic Mass: 192.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.048±0.06 g/cm3(Predicted)
Boiling Point: 308.5±11.0 °C(Predicted)
pka: 4.50±0.11(Predicted)

2-(3,4-Dimethylphenyl)-2-methylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1137888-0.05g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1	95%	0.05g	$587.0	2023-10-26
Enamine	EN300-1137888-0.1g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1	95%	0.1g	$615.0	2023-10-26
Enamine	EN300-1137888-0.25g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1	95%	0.25g	$642.0	2023-10-26
Enamine	EN300-1137888-0.5g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1	95%	0.5g	$671.0	2023-10-26
Enamine	EN300-1137888-1.0g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1		1g	$986.0	2023-06-09
Enamine	EN300-1137888-2.5g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1	95%	2.5g	$1370.0	2023-10-26
Enamine	EN300-1137888-5.0g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1		5g	$2858.0	2023-06-09
Enamine	EN300-1137888-10.0g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1		10g	$4236.0	2023-06-09
Enamine	EN300-1137888-1g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1	95%	1g	$699.0	2023-10-26
Enamine	EN300-1137888-5g	2-(3,4-dimethylphenyl)-2-methylpropanoic acid	93748-13-1	95%	5g	$2028.0	2023-10-26

2-(3,4-Dimethylphenyl)-2-methylpropanoic acid Related Literature

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5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3,4-Dimethylphenyl)-2-methylpropanoic acid

2-(3,4-Dimethylphenyl)-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 93748-13-1, commonly referred to as 2-(3,4-Dimethylphenyl)-2-methylpropanoic acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a propanoic acid group with a substituted phenyl ring. The phenyl group in this molecule is substituted with two methyl groups at the 3 and 4 positions, making it a derivative of isopropylbenzoate.

The synthesis of 2-(3,4-Dimethylphenyl)-2-methylpropanoic acid involves several steps, including the Friedel-Crafts acylation of toluene derivatives followed by hydrolysis to yield the carboxylic acid. This process is optimized to ensure high purity and yield, making it suitable for various applications in pharmaceuticals and materials science.

Recent studies have highlighted the potential of this compound in drug development. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched products. Additionally, research into its catalytic properties has revealed its utility in organocatalysis, particularly in promoting aldol reactions under mild conditions.

In terms of physical properties, 2-(3,4-Dimethylphenyl)-2-methylpropanoic acid exhibits a melting point of approximately 105°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic reactions requiring precise control over reaction conditions.

The compound's stability under various environmental conditions has also been a topic of recent investigation. Studies have shown that it is resistant to hydrolysis under neutral and mildly acidic conditions but can undergo degradation under strongly basic conditions. This information is crucial for its application in industrial processes where stability is a key factor.

Beyond its chemical applications, 2-(3,4-Dimethylphenyl)-2-methylpropanoic acid has found niche uses in materials science. Its ability to form stable esters and amides makes it a valuable precursor in the synthesis of advanced polymers and coatings with tailored properties such as high thermal stability and mechanical strength.

In conclusion, CAS No. 93748-13-1 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and chemical properties make it an essential component in modern organic synthesis and materials development.